Cas no 2248408-08-2 (2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid)

• Product Name: 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid
• CAS No: 2248408-08-2
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 6019736
• PubChem ID: 137939883
• Update Time: 2025-05-23

2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid
• EN300-6507706
• 2248408-08-2

• Inchi： 1S/C9H13F3O3/c1-5(8(13)14)6-3-2-4-7(15-6)9(10,11)12/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： AXBHZPQWPYWAHQ-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C(C(=O)O)C)O1)(F)F

Computed Properties

• Exact Mass: 226.08167876g/mol
• Monoisotopic Mass: 226.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid

Introduction to 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid (CAS No. 2248408-08-2)

2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2248408-08-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto acids, featuring a trifluoromethyl-substituted tetrahydropyranone moiety, which imparts unique electronic and steric properties. The presence of the trifluoromethyl group (CF₃) enhances the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug discovery and development.

The structural framework of 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid consists of a propanoic acid backbone linked to a tetrahydropyran ring, where the trifluoromethyl group is attached to the oxan ring at the 6-position. This configuration allows for diverse functionalization possibilities, enabling its incorporation into more complex molecular architectures. The compound’s solubility profile and reactivity make it suitable for various synthetic applications, particularly in the construction of heterocyclic compounds and peptidomimetics.

In recent years, 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid has been explored as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in drug design due to its ability to modulate enzyme activity and binding affinity. For instance, trifluoromethyl-substituted compounds have been shown to exhibit improved pharmacokinetic properties, including enhanced binding to biological targets and prolonged half-life. This has led to its incorporation in the development of novel therapeutic agents targeting various diseases, such as cancer, inflammation, and infectious disorders.

Recent studies have highlighted the utility of 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid in medicinal chemistry. Researchers have leveraged its structural features to design inhibitors of key enzymes involved in metabolic pathways. For example, derivatives of this compound have been investigated for their potential in modulating fatty acid synthase (FASN), an enzyme overexpressed in many cancer types. The trifluoromethyl group’s electron-withdrawing effect increases the electrophilicity of reactive sites, facilitating covalent bond formation with biological targets—a strategy that has shown promise in developing targeted therapeutics.

The synthesis of 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid typically involves multi-step organic transformations, starting from commercially available precursors such as 1,4-dioxane or ethylene oxide. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange followed by quenching with fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride). These synthetic routes highlight the compound’s versatility and adaptability in pharmaceutical manufacturing processes.

Beyond its role as a synthetic building block, 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid has been studied for its potential biological activities. Preliminary in vitro assays suggest that certain derivatives may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, its tetrahydropyranone core is reminiscent of natural products like taxanes and podophyllotoxins, known for their therapeutic potential. This structural similarity has prompted investigations into whether modifications based on 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid could yield new bioactive entities with improved efficacy and reduced toxicity.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The unique properties imparted by fluorine atoms—such as altered metabolic stability, improved cell membrane penetration, and enhanced binding interactions—have made them indispensable in medicinal chemistry. CAS No. 2248408-08-2, corresponding to 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid, exemplifies how strategic fluorination can enhance molecular properties for therapeutic applications.

In conclusion, 2-[6-(Trifluoromethyl)oxan-2-yl]propanoic acid represents a promising scaffold for developing novel pharmaceuticals. Its structural features—particularly the trifluoromethyl group—offer opportunities for designing molecules with enhanced biological activity and favorable pharmacokinetic profiles. As research continues to uncover new synthetic methodologies and biological insights, this compound is poised to play an increasingly important role in drug development pipelines across academia and industry.